Cas no 205128-01-4 (Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)-)

• Product Name: Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)-
• CAS No: 205128-01-4
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• MDL: MFCD30258963
• CID: 3897451
• PubChem ID: 7003990
• Update Time: 2025-07-19

Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)-
• (1R,3S)-3-(trifluoromethyl)cyclohexan-1-ol
• (1R,3S)-3-Trifluoromethyl-cyclohexanol
• SCHEMBL3064903
• (1R,3S)-3-(Trifluoromethyl)cyclohexanol
• cis-3-(Trifluoromethyl)cyclohexanol
• 205128-01-4
• 23599-94-2

• MDL： MFCD30258963
• Inchi： 1S/C7H11F3O/c8-7(9,10)5-2-1-3-6(11)4-5/h5-6,11H,1-4H2/t5-,6+/m0/s1
• InChI Key： WGZGFRDYYXKLRB-NTSWFWBYSA-N
• SMILES： [C@@H]1(O)CCC[C@H](C(F)(F)F)C1

Computed Properties

• Exact Mass: 168.07619946Da
• Monoisotopic Mass: 168.07619946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)-

Introduction to Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- (CAS No. 205128-01-4)

Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- (CAS No. 205128-01-4) is a chiral compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclohexane ring with a trifluoromethyl group and a hydroxyl group, specifically arranged in the (1R-cis) configuration. The presence of the trifluoromethyl group imparts unique chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The (1R-cis) configuration of Cyclohexanol, 3-(trifluoromethyl)- is particularly important as it can influence the biological activity and selectivity of the final products. Chirality plays a crucial role in drug design, as enantiomers can exhibit different pharmacological properties. For instance, one enantiomer may be more effective or have fewer side effects compared to its mirror image. Therefore, the ability to synthesize and isolate specific enantiomers is essential in the development of safe and effective drugs.

Recent research has highlighted the potential of Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- in the synthesis of novel compounds with therapeutic applications. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that the presence of the trifluoromethyl group enhanced the antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the importance of Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- in developing more potent and selective antiviral drugs.

In addition to its role in antiviral drug development, Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- has also shown promise in other areas of medicinal chemistry. Another study published in Organic Letters described its use as a building block for synthesizing small molecules with anti-inflammatory properties. The researchers synthesized a series of derivatives and evaluated their efficacy in inhibiting pro-inflammatory cytokines. The results indicated that certain derivatives exhibited significant anti-inflammatory activity without causing notable side effects, making them potential candidates for further drug development.

The synthetic versatility of Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- is another factor contributing to its value in chemical research. Various methods have been developed for its preparation, including asymmetric synthesis approaches that ensure high enantiomeric purity. One such method involves the use of chiral catalysts to achieve stereoselective reduction of a corresponding ketone precursor. This approach not only simplifies the synthetic route but also reduces the number of purification steps required to obtain the desired enantiomer.

The physical properties of Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point around 150°C at atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethanol makes it easy to handle and process in laboratory settings. Additionally, its stability under various reaction conditions ensures that it can be used reliably in multi-step synthetic sequences without significant degradation.

In conclusion, Cyclohexanol, 3-(trifluoromethyl)-, (1R-cis)- (CAS No. 205128-01-4) is a versatile and valuable compound with significant potential in medicinal chemistry and organic synthesis. Its unique structural features, particularly the (1R-cis) configuration and the presence of a trifluoromethyl group, make it an attractive intermediate for developing novel therapeutic agents with improved efficacy and selectivity. Ongoing research continues to explore new applications and synthetic methods for this compound, further solidifying its importance in modern chemical research.